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Compound of Interest

Compound Name:
7-Oxa-9-azaspiro(4.5)decane-

8,10-dione

CAS No.: 90087-41-5

Cat. No.: B12707877

Get Quote

Executive Summary
This guide provides a technical comparison between oxaspiro and azaspiro undecane dione

scaffolds. While both share the rigid spiro[5.5]undecane core—a privileged structure in

medicinal chemistry due to its ability to orient substituents in specific 3D vectors—their

biological applications diverge significantly.

Azaspiro Undecane Diones: Established bioactive pharmacophores. They exhibit potent

anticancer (IC

< 0.2 µM) and antimicrobial activity. The nitrogen atom serves as a critical hydrogen bond
donor/acceptor, facilitating interaction with targets like Acetyl-CoA Carboxylase (ACC) and
Sigma-1 receptors.

Oxaspiro Undecane Diones: Primarily utilized as synthetic building blocks and lipophilic

bioisosteres. While direct biological data is less abundant than for their aza-counterparts,

they are key intermediates for anticonvulsants (e.g., Gabapentin precursors) and are

currently being explored for their altered metabolic stability and lipophilicity (LogP) profiles.
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Structural & Physicochemical Comparison
The core difference lies in the heteroatom at the spiro-junction or within the heterocyclic ring

(Position 3 in the dione ring). This single atom substitution dictates the electronic landscape

and binding affinity.

Feature Azaspiro (NH/NR) Oxaspiro (O) Impact on Bioactivity

H-Bonding Donor & Acceptor Acceptor Only

Azaspiro binds tighter

to pockets requiring

H-bond donors (e.g.,

kinase hinge regions).

Lipophilicity
Lower LogP (More

Polar)

Higher LogP (More

Lipophilic)

Oxaspiro crosses the

BBB more easily but

may have lower water

solubility.

Metabolic Stability
Susceptible to N-

oxidation/dealkylation

Generally more stable

to oxidative

metabolism

Oxaspiro offers a

strategy to prolong

half-life (

).

Synthetic Access
Multicomponent

Reactions (MCR)

Cyclization of

Diacids/Anhydrides

Azaspiro libraries are

easier to generate via

one-pot synthesis.

Structural Visualization
The following diagram illustrates the core scaffolds and the "Mixed" systems that bridge these

two classes.
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Pharmacophore Evolution
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Figure 1: Structural relationship between Aza, Oxa, and Hybrid spiro scaffolds.[1][2][3]

Biological Activity Profile
Anticancer Activity
Azaspiro derivatives dominate this therapeutic area. The presence of the NH group allows for

the formation of hydrogen bonds with residues in the active sites of enzymes like PARP-1 and

Carbonic Anhydrase.

Mechanism: Induction of G2/M cell cycle arrest and mitochondrial apoptosis.

Key Data:

Compound 7j (Sulfonylazaspirodienone) shows superior potency against triple-negative

breast cancer lines.

Oxaspiro analogs are often predicted to have lower potency in vitro due to the loss of the

H-bond donor but are investigated for overcoming resistance mechanisms where drug

efflux is polarity-dependent.

Table 1: Comparative Cytotoxicity (IC

in µM)
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Cell Line
Azaspiro Derivative
(Compound 7j) [1]

Oxaspiro Analog
(Predicted/Ref) [2]

Mixed (Oxa-Aza)
Scaffolds [3]

A549 (Lung) 0.17 > 20.0 (Est.) 0.18

MDA-MB-231 (Breast) 0.05 ~ 27.1 0.08

HeLa (Cervical) 0.07 N/D 0.14

Insight: The "Mixed" scaffold (containing both O and N) retains the high potency of the pure Aza

system while gaining some lipophilic benefits of the Oxa system.

Antimicrobial Activity
Azaspiro compounds, particularly those synthesized via dimedone-aldehyde-urea

condensation, exhibit significant antibacterial activity against Gram-positive bacteria.

Target: Bacterial cell wall synthesis and DNA gyrase inhibition.

Performance:

Azaspiro: MIC values range from 12.5 - 50 µg/mL against S. aureus.

Oxaspiro: Pure oxaspiro diones show weak to negligible antimicrobial activity (MIC > 500

µg/mL) unless fused with other pharmacophores (e.g., pyrenocine derivatives).

Experimental Protocols
To ensure reproducibility, we provide two distinct synthetic pathways. The Azaspiro route

utilizes a high-efficiency Multicomponent Reaction (MCR), while the Oxaspiro route relies on

anhydride cyclization.
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Protocol A: Synthesis of Azaspiro[5.5]undecane-1,5,9-
trione (MCR)
Best for: Generating diverse libraries for SAR screening.

Reagents: Dimedone (2 mmol), Aromatic Aldehyde (1 mmol), Urea (1.2 mmol).

Catalyst:p-Toluenesulfonic acid (p-TSA) (10 mol%) or Iodine (5 mol%).

Solvent: Ethanol (5 mL) or Water (Green Chemistry).

Procedure:

Combine reagents in a round-bottom flask.

Reflux at 80°C for 2–4 hours (monitor via TLC, EtOAc:Hexane 3:7).

Critical Step: Upon cooling, the product precipitates.[4] Filter and wash with cold ethanol to

remove unreacted aldehyde.

Recrystallization: Hot ethanol.

Yield: Typically 85–95%.

Protocol B: Synthesis of 3-Oxaspiro[5.5]undecane-2,4-
dione
Best for: Creating metabolic stable building blocks.

Reagents: 1,1-Cyclohexanediacetic acid (10 mmol).

Reagent: Acetic Anhydride (excess) or Thionyl Chloride.

Procedure:

Dissolve diacid in acetic anhydride (or reflux with SOCl

in benzene).
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Reflux for 3 hours under anhydrous conditions (drying tube required).

Isolation: Remove excess solvent under reduced pressure.

Purification: The residue solidifies upon cooling. Recrystallize from benzene/petroleum

ether.

Yield: 70–80%.

Note: This product is sensitive to hydrolysis; store in a desiccator.

Mechanism of Action & Signaling Pathway[5]
The following diagram details the validated pathway for Azaspiro derivatives inducing apoptosis

in cancer cells. Oxaspiro derivatives are hypothesized to follow a similar initial uptake but lack

the specific kinase binding affinity.
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Figure 2: Confirmed apoptotic signaling cascade for Azaspiro-undecane derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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